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Compound of Interest

Compound Name: 1-Bromooctadecane

Cat. No.: B154017

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical waste is a critical component of laboratory safety and environmental
stewardship. 1-Bromooctadecane, a long-chain alkyl halide, requires specific handling and
disposal procedures to mitigate potential risks to personnel and the environment. This guide
provides essential, step-by-step instructions for the proper disposal of 1-bromooctadecane,
ensuring adherence to safety protocols and regulatory requirements.

Immediate Safety and Hazard Profile

1-Bromooctadecane is an irritant, causing skin and serious eye irritation.[1][2][3] It is crucial to
handle this chemical with appropriate personal protective equipment (PPE), including safety
goggles, a lab coat, and chemical-resistant gloves, in a well-ventilated area or under a fume
hood.[2][4]

Quantitative Data Summary

A summary of key physicochemical and hazard data for 1-bromooctadecane is provided in the
table below for easy reference.
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Property Value

Chemical Formula CisHs7Br

CAS Number 112-89-0

Appearance White to yellow solid

Melting Point 20-23°C/68-73.4°F

Boiling Point 214 -216°C/417.2 - 420.8 °F @ 12 mmHg
Flash Point >110°C/>230 °F

Health Hazards Causes skin and eye irritation[1][2]

Physical Hazard Combustible solid

Detailed Disposal Protocol

The fundamental principle for the disposal of 1-bromooctadecane is to manage it as a
halogenated organic waste. It must be segregated from other waste streams to ensure proper
treatment and to prevent complications in the disposal process.[5]

Step 1: Waste Segregation

e Do: Collect 1-bromooctadecane waste separately in a designated container specifically for
halogenated organic compounds.[5]

e Do Not: Mix 1-bromooctadecane with non-halogenated organic wastes (e.g., acetone,
ethanol, hexanes), aqueous wastes (acids and bases), or wastes containing heavy metals.

[5]
Step 2: Container Selection and Handling

» Use a chemically compatible container, such as a high-density polyethylene (HDPE) carboy,
often distinguished by a specific color or label for halogenated waste.[5]

o Ensure the container is in good condition, free from leaks, and has a secure, tightly fitting lid.

[5]
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o Keep the container closed when not actively adding waste to prevent the release of vapors.

[51[6]
e Do not fill the container beyond 90% of its capacity to allow for expansion.[6]
Step 3: Labeling

o Clearly label the waste container with "Hazardous Waste" and the specific chemical name,
"1-Bromooctadecane."

¢ |Include the concentration or an estimate of the amount of 1-bromooctadecane in the waste
container.

Step 4: Storage

o Store the waste container in a designated satellite accumulation area (SAA), such as a
ventilated cabinet designed for flammable and hazardous materials.[5]

o Keep the container away from sources of ignition, heat, and direct sunlight.[1][5]

Step 5: Final Disposal

» Arrange for the disposal of the waste through your institution's Environmental Health &
Safety (EHS) office or a licensed hazardous waste disposal company.

e The recommended method of disposal is incineration in a chemical incinerator equipped with
an afterburner and scrubber to manage the resulting hydrogen bromide gas.[1][2][5]

o Always observe all federal, state, and local regulations when disposing of this substance.[1]

Spill and Leak Procedures

In the event of a spill, immediately evacuate and ventilate the area and eliminate all sources of
ignition.[1] For a solid spill, use a shovel to place the material into a suitable waste disposal
container.[1] If the material is liquid (if heated), absorb it with an inert material like sand or
vermiculite, and collect the absorbed material using spark-proof tools into a designated
hazardous waste container.[1][5] Clean the spill area with soap and water, and collect the
cleaning materials for disposal as hazardous waste.[5]
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Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for 1-
bromooctadecane.
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Start: 1-Bromooctadecane Waste Ge@

Step 1: Segregate Waste
(Halogenated Organic Stream)

Step 2: Use Designated HDPE Container

Step 3: Label Container Clearly
(‘Hazardous Waste', '1-Bromooctadecane')

Step 4: Store in Ventilated
Satellite Accumulation Area

Step 5: Arrange Professional Disposal

Recommended Method:
Chemical Incineration with Scrubber

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-bromooctadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of 1-Bromooctadecane: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154017#1-bromooctadecane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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